Cas no 840490-79-1 (3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl)-)

• Product Name: 3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl)-
• CAS No: 840490-79-1
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• MDL: MFCD12165812
• CID: 1819296
• PubChem ID: 60859502
• Update Time: 2025-06-07

3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl)-
• 6-chloro-N-(cyclopropylmethyl)pyridazine-3-carboxamide
• Z594847982
• 840490-79-1
• CS-0250390
• 6-Chloro-pyridazine-3-carboxylic acid cyclopropylmethyl-amide
• EN300-5064499
• LAJQRXOXKYKQCS-UHFFFAOYSA-N
• A1-34849
• 6-chloropyridazine-3-carboxylic acid cyclopropylmethylamide
• SCHEMBL938902

• MDL： MFCD12165812
• Inchi： 1S/C9H10ClN3O/c10-8-4-3-7(12-13-8)9(14)11-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,11,14)
• InChI Key： LAJQRXOXKYKQCS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC2CC2)=O)N=N1

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.9Ų

Additional information on 3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl)-

Professional Introduction to 3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl) (CAS No. 840490-79-1)

3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 840490-79-1, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound features a pyridazine core, which is a heterocyclic aromatic ring system containing two nitrogen atoms. This core is further modified by the presence of a chloro substituent at the 6-position and an N-(cyclopropylmethyl) amide group at the 3-position, contributing to its distinct chemical behavior and reactivity.

The synthesis of 3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl) involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity and versatility. The introduction of the chloro group at the 6-position of the pyridazine ring enhances its electrophilicity, making it a valuable intermediate in various organic transformations. On the other hand, the N-(cyclopropylmethyl) amide group introduces steric hindrance and electronic effects that can influence the compound's biological activity. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridazine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the pyridazine moiety exhibit various therapeutic effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro substituent in 3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl) further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been investigating its efficacy in preclinical models for various diseases, including cancer and infectious diseases. The cyclopropylmethyl group, in particular, has been found to modulate the pharmacokinetic properties of drugs, improving their bioavailability and metabolic stability. This makes 3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl) a promising candidate for further development into a lead compound for new drug candidates.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Advanced computational methods can be employed to predict its binding interactions with biological targets, providing insights into its potential mechanisms of action. These studies can help guide the design of analogs with improved potency and selectivity. Additionally, computational modeling can aid in understanding the metabolic pathways through which this compound might be processed in vivo, providing valuable information for drug development strategies.

In conclusion, 3-Pyridazinecarboxamide, 6-chloro-N-(cyclopropylmethyl) (CAS No. 840490-79-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. As research in this area continues to evolve, it is likely that new applications and therapeutic uses will be uncovered, further solidifying its importance in medicinal chemistry.